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Compound of Interest

Compound Name: 1,3,5-Triethynylbenzene

Cat. No.: B1295396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 1,3,5-Triethynylbenzene. This C₃-symmetric molecule is a

pivotal building block in materials science, supramolecular chemistry, and the development of

advanced organic materials.

Core Physicochemical Properties
1,3,5-Triethynylbenzene is an aromatic hydrocarbon characterized by a central benzene ring

symmetrically substituted with three ethynyl groups.[1] Its rigid, planar structure and reactive

terminal alkyne functionalities make it a versatile precursor for creating complex, well-defined

architectures. It typically presents as a white to light yellow or brown crystalline powder.[2][3]

Quantitative Data Summary
The key physicochemical properties of 1,3,5-Triethynylbenzene are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 1,3,5-triethynylbenzene [2][3][4]

CAS Number 7567-63-7 [2][5][6][7]

Molecular Formula C₁₂H₆ [2][3][4][5][6]

Molecular Weight 150.18 g/mol [4][5][6][7]

Appearance
White to cream, yellow, or

brown crystalline powder
[2][3][8]

Melting Point 100-107 °C [2][3][8][9][10]

Boiling Point ~272.3 °C (Predicted) [8][9]

Density ~1.05 g/cm³ (Predicted) [8][9]

Solubility
Soluble in methanol; Insoluble

in water
[8][9][10][11][12]

Storage Conditions
2-8°C, under inert gas

(Nitrogen or Argon)
[7][8][9][12]

Spectral Data
Technique Data Source(s)

¹H NMR (400 MHz, CDCl₃) δ 7.57 (s, 3H), 3.12 (s, 3H) [8]

¹³C NMR (100 MHz, CDCl₃) δ 135.6, 122.8, 81.6, 78.7 [8]

Mass Spectrometry (CI+) m/z 151 [M]⁺ [8]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 1,3,5-Triethynylbenzene are

crucial for its successful application in research.

Synthesis Protocol: Desilylation Route
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A common and effective method for synthesizing 1,3,5-Triethynylbenzene involves the

desilylation of a protected precursor, 1,3,5-tris((trimethylsilyl)ethynyl)benzene.[8]

Materials:

1,3,5-tris((trimethylsilyl)ethynyl)benzene

Cesium Carbonate (Cs₂CO₃)

Methanol (MeOH)

Dichloromethane (DCM)

Aqueous Ammonium Chloride (NH₄Cl), 1.0 M

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Argon or Nitrogen gas

Procedure:

Add 1,3,5-tris((trimethylsilyl)ethynyl)benzene (1 eq.) and cesium carbonate (2 eq.) to a

flame-dried flask under an inert argon atmosphere.[8]

Add methanol (e.g., 10 mL for a ~2.4 mmol scale reaction) to the flask.[8]

Stir the reaction mixture at room temperature for approximately 16 hours. The reaction

progress can be monitored by observing the solution change from opaque to translucent.[8]

Upon completion, remove the methanol via distillation under reduced pressure.[8]

Partition the resulting solid residue between water and dichloromethane.[8]

Extract the aqueous layer three times with dichloromethane.[8]

Combine the organic layers and wash sequentially with 1.0 M aqueous ammonium chloride,

water, and finally brine.[8]
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 1,3,5-Triethynylbenzene as an off-white crystalline solid.[8]

Characterization Protocols
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of the synthesized 1,3,5-Triethynylbenzene
in deuterated chloroform (CDCl₃).

Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

Analysis: Confirm the structure by identifying the characteristic singlet for the aromatic

protons around δ 7.57 ppm and the acetylenic protons around δ 3.12 ppm in the ¹H NMR

spectrum.[8] In the ¹³C NMR spectrum, four distinct signals should be observed,

corresponding to the four unique carbon environments in the molecule.[8]

2. Mass Spectrometry (MS):

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent like

methanol.

Acquisition: Analyze the sample using a mass spectrometer with a soft ionization technique

such as Chemical Ionization (CI) or Electrospray Ionization (ESI).

Analysis: Confirm the molecular weight by observing the molecular ion peak. For example,

using positive chemical ionization (CI+), a peak at m/z 151 corresponding to [M]⁺ is

expected.[8]

Visualized Workflows and Relationships
Diagrams generated using Graphviz provide a clear visual representation of the experimental

and logical processes involving 1,3,5-Triethynylbenzene.
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Reactants & Reagents

Reaction Conditions Purification / Workup1,3,5-Tris((trimethylsilyl)ethynyl)benzene

Stir for 16h
(Room Temp, Argon atm)

Add

Cesium Carbonate in Methanol
Solvent Evaporation Liquid-Liquid Extraction

(DCM/Water)
Wash with NH4Cl,
Water, and Brine Dry (Na2SO4) & Concentrate 1,3,5-Triethynylbenzene

Key Application Areas

1,3,5-Triethynylbenzene
(Monomer / Core Unit)

Covalent Organic
Frameworks (COFs)

Building Block

Graphene Synthesis
(Carbon Precursor)

Precursor

Star-Shaped Polymers &
Graphdiyne

Monomer

Transition Metal
Complexes

Ligand / Connector

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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